Cas no 898919-81-8 (10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione)

• Product Name: 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione
• CAS No: 898919-81-8
• MF: C₂₃H₁₇N₃O₂S
• MW: 399.464983701706
• CID: 5440313
• Update Time: 2025-07-17

10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione Chemical and Physical Properties

Names and Identifiers

• 10-methyl-3-(4-methylphenyl)-2-thiophen-2-ylpyrimido[4,5-b]quinoline-4,5-dione
• Pyrimido[4,5-b]quinoline-4,5(3H,10H)-dione, 10-methyl-3-(4-methylphenyl)-2-(2-thienyl)-
• 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione

• Inchi： 1S/C23H17N3O2S/c1-14-9-11-15(12-10-14)26-21(18-8-5-13-29-18)24-22-19(23(26)28)20(27)16-6-3-4-7-17(16)25(22)2/h3-13H,1-2H3
• InChI Key： RGHSDDWLSXOWMT-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C(=O)C2C(=O)N(C3=CC=C(C)C=C3)C(C3SC=CC=3)=NC1=2

Additional information on 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido4,5-bquinoline-4,5-dione

Introduction to 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione (CAS No. 898919-81-8)

10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound belongs to the pyrimido[4,5-b]quinoline class, a scaffold that has been extensively studied for its pharmacological properties. The presence of multiple fused rings and functional groups makes it a promising candidate for further investigation in drug discovery and development.

The CAS No. 898919-81-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research collaboration. The molecular structure of 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione consists of a pyrimido[4,5-b]quinoline core substituted with a methyl group at the 10-position, a 4-methylphenyl group at the 3-position, and a thiophen-2-yl group at the 2-position. This arrangement of substituents contributes to the compound's distinct chemical properties and reactivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione with greater accuracy. These studies suggest that the compound may exhibit potent effects on various biological targets, including enzymes and receptors involved in cancer progression and inflammation. The interactions between the heterocyclic core and the substituent groups are believed to modulate the compound's binding affinity and selectivity.

In vitro studies have begun to explore the pharmacological profile of 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione, revealing promising results in preliminary assays. For instance, preliminary data indicate that the compound may inhibit the activity of certain kinases associated with tumor growth and metastasis. Additionally, its ability to interact with specific protein targets suggests potential applications in treating inflammatory diseases. These findings underscore the importance of further investigating this compound's mechanism of action and therapeutic potential.

The synthesis of 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H,10H-pyrimido[4,5-b]quinoline-4,5-dione presents both challenges and opportunities for synthetic chemists. The complex fused ring system requires precise control over reaction conditions to ensure high yield and purity. However， recent developments in multi-step synthetic strategies have made it more feasible to produce this compound on a scalable basis. Advances in catalytic methods have also improved the efficiency of key transformations involved in its synthesis.

The structural features of 10-methyl-3-(4-methylphenyl)-2-(thiophen-2-yl)-3H,4H,5H，10H-pyrimido[45b]quinoline45dione make it an attractive scaffold for medicinal chemists seeking to design novel therapeutic agents. By modifying specific substituents or introducing new functional groups， researchers can fine-tune the compound's biological activity to target specific diseases more effectively。 This flexibility underscores its potential as a lead compound for further drug development.

As research in this area continues to evolve， collaborations between synthetic chemists， biochemists， and pharmacologists will be essential for unlocking the full therapeutic potential of 10-methyl3(44methylphenyl)22(thiophen21)13，43，53，103pyrimidob45bquinoline45dione。 The integration of high-throughput screening technologies with structure-based drug design approaches will further accelerate the discovery process.

In conclusion， 10methyl34methylphenyl22(thiophen21)13，43，53，103pyrimidob45bquinoline45dione (CAS No. 89891981) represents a structurally intriguing and biologically promising compound that warrants further investigation。 Its unique chemical properties and potential therapeutic applications make it a valuable asset in ongoing efforts to develop new treatments for various diseases。 As research progresses， this compound is likely to play an increasingly important role in pharmaceutical innovation.